Cas no 5453-99-6 (4-Benzylmorpholin-2-one)

4-Benzylmorpholin-2-one Properties

Names and Identifiers

• 4-Benzylmorpholin-2-one
• 4-benzyl-morpholin-2-one
• AC1L5FFS
• AC1Q6MQD
• AG-J-15459
• AR-1G1121
• CTK5A1535
• N-benzyl morpholin-2-one
• NSC18919
• SureCN2902591
• NSC-18919
• SCHEMBL2902591
• SY242661
• N-Benzylmorpholine-2-one
• 5453-99-6
• MFCD15143093
• DB-412258
• AS-39899
• DTXSID80280848
• QFURGBUPRUOUDM-UHFFFAOYSA-N
• AKOS022182299
• CS-W001898
• NSC 18919
• 4-benzylmorpholin-2-one
• +Expand

• MDL： MFCD15143093
• InChIKey： QFURGBUPRUOUDM-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO2/c13-11-9-12(6-7-14-11)8-10-4-2-1-3-5-10/h1-5H,6-9H2
• SMILES： C1=CC=C(C=C1)CN2CCOC(=O)C2

Computed Properties

• Exact Mass: 191.09469
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 191.094628657g/mol
• Heavy Atom Count: 14
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54
• Solubility: Slightly soluble (23 g/l) (25 º C),
• Density: 1.170±0.06 g/cm3 (20 ºC 760 Torr),